Cas no 56382-71-9 (4H-Cyclohepta-1,2,3-thiadiazole, 5,6,7,8-tetrahydro-)

• Product Name: 4H-Cyclohepta-1,2,3-thiadiazole, 5,6,7,8-tetrahydro-
• CAS No: 56382-71-9
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 4039110
• Update Time: 2026-04-16

4H-Cyclohepta-1,2,3-thiadiazole, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohepta-1,2,3-thiadiazole, 5,6,7,8-tetrahydro-

Additional information on 4H-Cyclohepta-1,2,3-thiadiazole, 5,6,7,8-tetrahydro-

Introduction to 4H-Cyclohepta-1,2,3-thiadiazole, 5,6,7,8-tetrahydro (CAS No. 56382-71-9)

The compound 4H-Cyclohepta-1,2,3-thiadiazole, 5,6,7,8-tetrahydro (CAS No. 56382-71-9) represents a fascinating scaffold in the realm of heterocyclic chemistry. This molecule, characterized by its fused thiadiazole and cycloheptane rings, has garnered significant attention due to its unique structural and electronic properties. The presence of a tetrahydro substituent further modulates its reactivity and potential applications in pharmaceuticals and materials science.

In recent years, the exploration of 4H-Cyclohepta-1,2,3-thiadiazole derivatives has been a focal point for researchers seeking novel bioactive molecules. The thiadiazole core is particularly noteworthy for its presence in a wide array of pharmacologically relevant compounds. Its ability to act as a privileged scaffold allows for the design of molecules with diverse biological activities. The tetrahydro modification introduces conformational flexibility, which can be exploited to enhance binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its potential in drug discovery. The thiadiazole moiety is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. By incorporating the 5,6,7,8-tetrahydro group, researchers aim to improve solubility and reduce toxicity while maintaining or enhancing biological activity. This balance is crucial for the development of next-generation therapeutics that are both effective and well-tolerated by patients.

Recent studies have highlighted the role of 4H-Cyclohepta-1,2,3-thiadiazole derivatives in addressing unmet medical needs. For instance, a series of compounds based on this scaffold has shown promise in preclinical trials as inhibitors of kinases and other enzymes involved in cancer progression. The structural versatility of the molecule allows for targeted modifications that can fine-tune its pharmacokinetic profile. This adaptability makes it an attractive candidate for further development by pharmaceutical companies.

The synthesis of 4H-Cyclohepta-1,2,3-thiadiazole, CAS No. 56382-71-9, involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps often include cyclization reactions that form the thiadiazole ring system followed by functional group interconversions to introduce the tetrahydro substituent. Advances in catalytic methods have enabled more efficient and sustainable routes to this core structure.

From a materials science perspective, the electronic properties of 4H-Cyclohepta-1,2,3-thiadiazole derivatives make them interesting candidates for organic electronic applications. These compounds can be used in the development of organic semiconductors and light-emitting diodes (OLEDs). The conjugated system within the thiadiazole ring contributes to their ability to transport charge efficiently. Such applications are particularly relevant in the context of renewable energy technologies where lightweight and flexible electronic components are highly sought after.

The chemical stability of 5,6,7,8-tetrahydro-4H-cyclohepta-1,2,3-thiadiazole is another area of active investigation. Researchers are exploring ways to enhance its resistance to degradation under various conditions without compromising its biological activity. This is particularly important for pharmaceutical applications where shelf life and storage conditions can significantly impact efficacy.

In conclusion,4H-Cyclohepta-1,2,3-thiadiazole, CAS No. 56382-71-9, represents a versatile scaffold with broad potential across multiple disciplines including medicinal chemistry and materials science. Its unique structural features offer opportunities for innovation in drug design and advanced materials development. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of scientific exploration for years to come.